Cas no 434898-99-4 (N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide)
434898-99-4 structure
Product Name:N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide
CAS No:434898-99-4
MF:C15H20BNO3
MW:273.135204315186
MDL:MFCD22493951
CID:4675389
PubChem ID:69036880
Update Time:2024-11-06
N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide
- N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylamide
- N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enamide
- N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]acrylamide
- N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide
- AS-72768
- N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enamide
- D94120
- DB-159459
- AKOS037647193
- EN300-20175046
- 434898-99-4
- SCHEMBL4420488
- MFCD22493951
-
- MDL: MFCD22493951
- Inchi: 1S/C15H20BNO3/c1-6-13(18)17-12-9-7-11(8-10-12)16-19-14(2,3)15(4,5)20-16/h6-10H,1H2,2-5H3,(H,17,18)
- InChI Key: VCRUFOUHDAQOIF-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=CC=2)NC(C=C)=O)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 273.1536237 g/mol
- Monoisotopic Mass: 273.1536237 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6
- Molecular Weight: 273.14
N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM430437-250mg |
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide |
434898-99-4 | 95%+ | 250mg |
$175 | 2022-09-01 | |
| Chemenu | CM430437-1g |
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide |
434898-99-4 | 95%+ | 1g |
$366 | 2022-09-01 | |
| Chemenu | CM430437-5g |
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide |
434898-99-4 | 95%+ | 5g |
$1096 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N886656-5g |
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide |
434898-99-4 | 98% | 5g |
2,160.00 | 2021-05-17 | |
| eNovation Chemicals LLC | D754681-250mg |
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide |
434898-99-4 | 95% | 250mg |
$75 | 2024-06-05 | |
| eNovation Chemicals LLC | D754681-1g |
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide |
434898-99-4 | 95% | 1g |
$120 | 2024-06-05 | |
| eNovation Chemicals LLC | D754681-5g |
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide |
434898-99-4 | 95% | 5g |
$280 | 2024-06-05 | |
| Enamine | EN300-20175046-0.05g |
N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enamide |
434898-99-4 | 0.05g |
$935.0 | 2023-09-16 | ||
| Enamine | EN300-20175046-0.1g |
N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enamide |
434898-99-4 | 0.1g |
$980.0 | 2023-09-16 | ||
| Enamine | EN300-20175046-0.25g |
N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enamide |
434898-99-4 | 0.25g |
$1024.0 | 2023-09-16 |
N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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